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Compound of Interest

Compound Name: 15(S)-HETE Ethanolamide

Cat. No.: B15619123 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
15(S)-hydroxyeicosatetraenoic acid ethanolamide (15(S)-HETE Ethanolamide) is an

endogenous ethanolamide of 15(S)-HETE, a significant bioactive lipid mediator derived from

arachidonic acid through the 15-lipoxygenase (15-LOX) pathway. As a metabolite of the

endocannabinoid anandamide (AEA), 15(S)-HETE Ethanolamide is of growing interest in the

scientific community for its potential role in various physiological and pathological processes.

Accurate and reliable analytical standards and well-defined protocols are crucial for the precise

quantification and elucidation of its biological functions.

These application notes provide detailed information on the available analytical standards for

15(S)-HETE Ethanolamide, along with comprehensive protocols for its quantification in

biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Additionally, potential signaling pathways are discussed and visualized to aid in functional

studies.

Analytical Standards and Reference Materials
High-purity analytical standards are essential for the accurate identification and quantification

of 15(S)-HETE Ethanolamide. Several suppliers offer this compound as a reference material.

Table 1: Commercially Available 15(S)-HETE Ethanolamide Analytical Standards
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Supplier
Product
Name

Catalog
Number

Purity Formulation Storage

Cayman

Chemical

15(S)-HETE

Ethanolamide
10169 ≥98%

A solution in

ethanol
-20°C

Santa Cruz

Biotechnolog

y

15(S)-HETE

Ethanolamide
sc-205423 Not specified -20°C

Cambridge

Bioscience

15(S)-HETE

Ethanolamide

CAY10169-

25 ug
≥98%

A solution in

ethanol
-20°C

Note: Purity and formulation may vary by lot. Always refer to the supplier's certificate of

analysis.

For quantitative analysis by mass spectrometry, the use of a stable isotope-labeled internal

standard is highly recommended to correct for matrix effects and variations during sample

preparation and analysis.[1] While a deuterated standard for 15(S)-HETE Ethanolamide is not

readily available, 15(S)-HETE-d8 can be used as an internal standard for the analysis of its

parent compound, 15(S)-HETE, and may serve as a surrogate for semi-quantitative analysis of

the ethanolamide.

Table 2: Related Analytical Standards for Method Development

Supplier
Product
Name

Catalog
Number

Purity Formulation Application

Cayman

Chemical

15(S)-HETE-

d8
334720

≥99%

deuterated

forms (d1-d8)

A 100 µg/ml

solution in

acetonitrile

Internal

standard for

15(S)-HETE

Biological Activity and Signaling Pathways
15(S)-HETE Ethanolamide is a metabolite of anandamide, a key endocannabinoid.[2] Its

biological activity is an area of active research.
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Interaction with Cannabinoid Receptors and FAAH
15(S)-HETE Ethanolamide has been shown to be a less potent agonist at the cannabinoid

receptor 1 (CB1) compared to anandamide.[2] It is also an inhibitor of fatty acid amide

hydrolase (FAAH), the primary enzyme responsible for the degradation of anandamide.[2][3]

This suggests that 15(S)-HETE Ethanolamide may modulate endocannabinoid signaling by

both directly interacting with cannabinoid receptors and by increasing the levels of other

endocannabinoids.

Anandamide Metabolism

Signaling Modulation

Anandamide 15-Lipoxygenase 15(S)-HETE
Ethanolamide
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Inhibits
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Metabolism of Anandamide to 15(S)-HETE Ethanolamide and its subsequent modulation of

cannabinoid signaling.

Potential PPAR and GPR55 Signaling
The precursor of 15(S)-HETE Ethanolamide, 15(S)-HETE, has been identified as an agonist

for peroxisome proliferator-activated receptors (PPARs), particularly PPARγ and PPARβ/δ.[4][5]

[6] PPARs are nuclear receptors that regulate gene expression involved in inflammation,

metabolism, and cell differentiation. It is plausible that 15(S)-HETE Ethanolamide may also

interact with and activate PPARs, thereby mediating some of its biological effects.

Furthermore, other endocannabinoid-like molecules have been shown to signal through G

protein-coupled receptors such as GPR55.[7][8][9][10] The structural similarity of 15(S)-HETE
Ethanolamide to other endocannabinoids suggests that GPR55 could be a potential, yet

unconfirmed, target for this molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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